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Introduction
Isopentyl 4-hydroxybenzoate, also known as isoamylparaben, is an ester of p-

hydroxybenzoic acid and isopentyl alcohol.[1][2][3] It belongs to the paraben family, a group of

chemicals widely utilized as preservatives in cosmetics, pharmaceuticals, and food products

due to their antimicrobial properties.[4] This technical guide provides a comprehensive

overview of the core physicochemical properties of Isopentyl 4-hydroxybenzoate, presenting

quantitative data in structured tables, detailing relevant experimental protocols, and offering

visual representations of key experimental workflows.

Chemical Identity and Structure
Isopentyl 4-hydroxybenzoate is chemically identified as the 3-methylbutyl ester of 4-

hydroxybenzoic acid.[2][5] Its structure consists of a benzene ring substituted with a hydroxyl

group and an ester group at the para position. The ester group is formed with isopentyl alcohol.

Synonyms: Isoamyl 4-hydroxybenzoate, Isoamylparaben, 4-Hydroxybenzoic acid isoamyl ester,

p-Hydroxybenzoic acid isoamyl ester.[1][2][3][6][7]

Chemical Structure:
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Caption: Chemical Structure of Isopentyl 4-hydroxybenzoate.

Physicochemical Properties
A summary of the key physicochemical properties of Isopentyl 4-hydroxybenzoate is

presented in the tables below. These properties are crucial for understanding its behavior in

various applications, including formulation development and safety assessments.

General and Physical Properties
Property Value Reference

Molecular Formula C₁₂H₁₆O₃ [2][6][8]

Molecular Weight 208.25 g/mol [6][7][9]

Appearance
White to almost white powder

or crystal
[1][10]

Melting Point 60.0 to 64.0 °C [1]

Boiling Point 242 °C [10]

Density 1.083 ± 0.06 g/cm³ (Predicted) [10]

Solubility and Partitioning
Property Value Reference

Solubility in Water Limited solubility [5]

Solubility in Organic Solvents

Soluble in methanol.

Moderately soluble in other

organic solvents.

[5][10]

pKa 8.22 ± 0.15 (Predicted) [10]

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties are

essential for reproducible and accurate measurements. Below are generalized methodologies

for key experiments.
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Determination of Melting Point
The melting point can be determined using a capillary melting point apparatus. A small,

powdered sample of Isopentyl 4-hydroxybenzoate is packed into a capillary tube. The tube is

placed in the apparatus, and the temperature is gradually increased. The temperature range

from which the substance begins to melt to when it becomes completely liquid is recorded as

the melting point.

Determination of Boiling Point
The boiling point is determined by distillation. The compound is heated in a distillation flask

equipped with a condenser and a thermometer. The temperature at which the liquid boils and

its vapor is in equilibrium with the liquid is recorded as the boiling point. For accuracy, the

atmospheric pressure should be recorded and the boiling point corrected to standard pressure

if necessary.

Determination of Solubility
The solubility of Isopentyl 4-hydroxybenzoate in various solvents can be determined by the

shake-flask method. An excess amount of the solid compound is added to a known volume of

the solvent in a sealed container. The mixture is agitated at a constant temperature for a

prolonged period to ensure equilibrium is reached. The saturated solution is then filtered, and

the concentration of the dissolved compound is determined using a suitable analytical

technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography

(HPLC).

Synthesis of Isopentyl 4-hydroxybenzoate (Fischer
Esterification)
A common method for the synthesis of esters like Isopentyl 4-hydroxybenzoate is the Fischer

esterification. This involves the acid-catalyzed reaction of a carboxylic acid (p-hydroxybenzoic

acid) with an alcohol (isopentyl alcohol).
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Reactants
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Aqueous Workup
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Solvent Extraction

Drying of Organic Layer

Purification
(e.g., Distillation or Recrystallization)

Isopentyl 4-hydroxybenzoate
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Caption: General workflow for the synthesis of Isopentyl 4-hydroxybenzoate.
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Logical Relationships in Physicochemical Property
Determination
The determination of the physicochemical properties of a compound follows a logical workflow

to ensure accurate characterization.

Physical Properties Solubility & Partitioning Structural Confirmation

Pure Sample of
Isopentyl 4-hydroxybenzoate

Melting Point Determination Boiling Point Determination Density Measurement Aqueous Solubility Organic Solvent Solubility pKa Determination NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Data Analysis & Reporting

Click to download full resolution via product page

Caption: Workflow for physicochemical characterization.

Conclusion
This technical guide has summarized the essential physicochemical properties of Isopentyl 4-
hydroxybenzoate, providing a valuable resource for professionals in research, development,

and formulation. The presented data, structured for clarity and supported by generalized

experimental methodologies and logical workflows, offers a foundational understanding of this

compound's characteristics. Accurate knowledge of these properties is paramount for its

effective and safe application in various industrial and consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tcichemicals.com/US/en/p/H0214
https://www.pschemicals.com/index.php?p=product&CAS_nr=6521-30-8&id=367320
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1Y9H45T4SN
https://www.researchgate.net/figure/Physicochemical-Properties-of-Parabens_tbl1_338425394
https://cymitquimica.com/cas/6521-30-8/
https://www.acmec.com.cn/cas/6521-30-8/
https://www.3wpharm.com/product/55065.html
https://www.fishersci.ca/shop/products/isoamyl-4-hydroxybenzoate-tci-america-2/p-7130413
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-4-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-4-hydroxybenzoate
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB0140081.htm
https://www.benchchem.com/product/b1360076#what-are-the-physicochemical-properties-of-isopentyl-4-hydroxybenzoate
https://www.benchchem.com/product/b1360076#what-are-the-physicochemical-properties-of-isopentyl-4-hydroxybenzoate
https://www.benchchem.com/product/b1360076#what-are-the-physicochemical-properties-of-isopentyl-4-hydroxybenzoate
https://www.benchchem.com/product/b1360076#what-are-the-physicochemical-properties-of-isopentyl-4-hydroxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

